N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)pivalamide

• IUPAC Name: N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C16H17N3O4/c1-16(2,3)14(20)17-15-19-18-13(23-15)11-8-9-6-5-7-10(21-4)12(9)22-11/h5-8H,1-4H3,(H,17,19,20)
• InChI Key: FEVPBXQHQIIGOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NN=C(O1)C2=CC3=C(O2)C(=CC=C3)OC
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

“N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)pivalamide” is a complex organic compound that contains a benzofuran moiety. Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling. These methods are conducive to the construction of complex benzofuran ring systems.

Scientific Research Applications

Anti-Tumor Activity

Benzofuran compounds, including the one , have shown strong anti-tumor activities. .

Antibacterial Activity

. .

Anti-Oxidative Activity

. This makes them potential candidates for the development of drugs aimed at conditions caused by oxidative stress.

Anti-Viral Activity

.

Anticancer Agents

. These compounds could potentially be used in the treatment of various cancers.

Synthesis of Complex Benzofuran Derivatives

The compound could be used in the synthesis of complex benzofuran derivatives. These derivatives could have a wide range of applications in medicinal chemistry.

Inhibitory Effects on Different Types of Cancer Cells

. This suggests potential applications in the development of targeted cancer therapies.

Evaluation Against Human Ovarian Cancer Cell Line

.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. The compound “N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)pivalamide” could be a subject of future research, given the biological activities of benzofuran compounds. Further synthesis and evaluation will be necessary to confirm this possibility.

Mechanism of Action

Target of Action

Benzofuran derivatives, which this compound is a part of, have been found to have a wide range of biological and pharmacological applications . They have been used in the treatment of various diseases and have shown significant antimicrobial activity .

Mode of Action

Benzofuran derivatives have been known to interact with various targets leading to a wide array of biological activities . The unique structural features of benzofuran make it a privileged structure in the field of drug discovery .

Biochemical Pathways

Benzofuran derivatives have been known to affect various biochemical pathways due to their wide range of biological activities .

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent benzofuran derivatives, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been known to exhibit a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Action Environment

The wide range of biological activities exhibited by benzofuran derivatives suggests that they may be influenced by various environmental factors .